(Z)-2-(2-chloro-6-fluorobenzylidene)-6-hydroxy-7-((4-(2-hydroxyethyl)piperazin-1-yl)methyl)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-2-[(2-chloro-6-fluorophenyl)methylidene]-6-hydroxy-7-[[4-(2-hydroxyethyl)piperazin-1-yl]methyl]-1-benzofuran-3-one
• InChI: InChI=1S/C22H22ClFN2O4/c23-17-2-1-3-18(24)15(17)12-20-21(29)14-4-5-19(28)16(22(14)30-20)13-26-8-6-25(7-9-26)10-11-27/h1-5,12,27-28H,6-11,13H2/b20-12-
• InChI Key: GVICHRXTAGDOOG-NDENLUEZSA-N
• Canonical SMILES: C1CN(CCN1CCO)CC2=C(C=CC3=C2OC(=CC4=C(C=CC=C4Cl)F)C3=O)O
• Isomeric SMILES: C1CN(CCN1CCO)CC2=C(C=CC3=C2O/C(=C\C4=C(C=CC=C4Cl)F)/C3=O)O
• Molecular Formula: C22H22ClFN2O4
• Molecular Weight: 432.9 g/mol

Description

(Z)-2-(2-chloro-6-fluorobenzylidene)-6-hydroxy-7-((4-(2-hydroxyethyl)piperazin-1-yl)methyl)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C22H22ClFN2O4 and its molecular weight is 432.88. The purity is usually 95%.
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Scientific Research Applications

Antiviral Activity

• Diketopiperazine derivatives, which are structurally related to the compound , have demonstrated antiviral properties. Specifically, certain compounds isolated from the marine-derived actinomycete Streptomyces sp. FXJ7.328 showed modest to potent anti-H1N1 activity (Wang et al., 2013).

Receptor Binding and PET Imaging

• Piperazine derivatives have been explored for their binding profiles at central nervous system receptors. Some have shown potential as ligands for sigma-1 receptors, with applications in positron emission tomography (PET) imaging for neurodegenerative processes (Moussa et al., 2010).

Cytotoxic and Anticancer Effects

• New phenolic Mannich bases with piperazines have been synthesized and evaluated for their cytotoxic/anticancer and carbonic anhydrase inhibitory effects. Some of these compounds demonstrated significant potency and selectivity (Gul et al., 2019).

Enzyme Inhibition for Cancer Imaging

• (Z)-2-((1H-Indazol-3-yl)methylene)-6-methoxy-7-(piperazin-1-ylmethyl)benzofuran-3(2H)-one is a potent inhibitor of PIM1 kinase, a target for cancer therapy. Its derivative has been proposed as a PET probe for imaging the enzyme PIM1 (Gao et al., 2013).

Molecular Structure Analysis

• Research on closely related benzoyl piperazines, including those with halogen substitutions, has highlighted differences in molecular structures and intermolecular interactions. This has implications for the design of compounds with specific pharmacological properties (Mahesha et al., 2019).

Synthetic Chemistry and Drug Design

• The compound and its analogs are of interest in synthetic chemistry for the creation of various drug models, such as those related to saframycins, highlighting its utility in drug design and development (Saito et al., 1997).

Biotransformation Studies

• Studies on the biotransformation of similar compounds in animals provide insights into metabolic pathways, which are crucial for understanding the pharmacokinetics and pharmacodynamics of potential drugs (Kawashima et al., 1991).